Cas no 2171550-80-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-2-carboxylic acid
• CAS No: 2171550-80-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6449097
• PubChem ID: 165548683
• Update Time: 2025-05-26

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-4-methylpiperidine-2-carboxylic acid
• EN300-1520891
• 2171550-80-2

• Inchi： 1S/C25H28N2O5/c1-16-11-13-27(22(14-16)24(29)30)23(28)10-12-26-25(31)32-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： JOMBUHSCJVSHGT-UHFFFAOYSA-N
• SMILES： OC(C1CC(C)CCN1C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2171550-80-2)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-2-carboxylic acid, identified by its CAS number 2171550-80-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino side chain, and a piperidine core. The presence of these functional groups not only makes it a versatile intermediate in synthetic chemistry but also opens up numerous possibilities for its application in drug discovery and development.

The Fmoc group is particularly noteworthy, as it is widely employed in peptide synthesis as an amino acid protecting group. This protective strategy ensures selective modification of peptide chains during solid-phase synthesis, allowing for precise control over the sequence and structure of peptides. The incorporation of an Fmoc moiety into 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-2-carboxylic acid suggests that this compound could serve as a valuable building block for constructing more complex peptidomimetics or for use in protease inhibition studies.

The molecular backbone of this compound features a propylamine segment linked to a piperidine ring. Piperidine derivatives are well-documented for their role in pharmaceuticals, often serving as pharmacophores in small-molecule drugs due to their ability to interact with biological targets such as enzymes and receptors. The presence of the 4-methylpiperidine moiety enhances the compound's lipophilicity, which can be advantageous for membrane permeability and oral bioavailability—critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating rigid aromatic systems into drug candidates to improve binding affinity and selectivity. The fluorene component in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-2-carboxylic acid fulfills this criterion, providing a stable scaffold that can contribute to favorable pharmacokinetic properties. Studies have demonstrated that fluorene-based molecules often exhibit enhanced stability under physiological conditions, making them promising candidates for long-term therapeutic applications.

In the context of drug discovery, the amino group attached to the propyl chain offers further synthetic flexibility. It can be readily modified through various chemical reactions, such as coupling with carboxylic acids or heterocycles, enabling the construction of diverse molecular libraries. This adaptability makes 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-2-carboxylic acid a valuable asset in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds.

Current research trends indicate that peptidomimetics—molecules designed to mimic the bioactivity of peptides while avoiding their limitations—play a pivotal role in addressing unmet medical needs. The structural features of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-methylpiperidine-2-carboxylic acid, particularly its combination of an Fmoc group, piperidine core, and fluorene moiety, position it as a potential precursor for developing peptidomimetic analogs with improved pharmacological profiles.

The compound's potential utility extends beyond peptide synthesis. Its unique structural motif suggests applications in fragment-based drug discovery, where small molecular fragments are identified and then optimized to bind target proteins with high affinity. The fluorene-based scaffold could serve as an anchor point for further derivatization, allowing medicinal chemists to explore new chemical space efficiently.

From a synthetic chemistry perspective, 1-3-(({(9H-fluoren)-9-ylmethoxycarbonyl}amino)propanoyl)-4-methyl-piperidine)-2-carboxylic acid exemplifies the elegance of multi-functionalized heterocyclic systems. The integration of different pharmacophoric elements into a single molecule underscores the growing trend toward designing polypharmacophoric entities capable of modulating multiple biological pathways simultaneously. Such strategies hold promise for developing therapies with enhanced efficacy and reduced side effects.

Recent publications have begun to explore the therapeutic potential of fluorene derivatives in various disease contexts. For instance, studies have shown that certain fluorene-based compounds exhibit anti-inflammatory and anticancer properties by interacting with specific intracellular targets. While further research is needed to fully elucidate the biological activity of 1-(3-{(9H-fluoren)-9-ylmethoxycarbonylamino}-propionyl)-4-methyl-piperidine)-2-carboxylic acid, its structural features suggest that it may share some of these beneficial properties.

The role of computational chemistry and machine learning in drug design has also evolved significantly over the past decade. Advanced algorithms can predict the binding affinity andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles of molecules like 1-(3-{(9H-fluoren)-9-ylmethoxycarbonylamino}-propionyl)-4-methyl-piperidine)-2-carboxylic acid, thereby accelerating the discovery process. These computational tools can guide synthetic chemists toward optimizing lead compounds more rapidly and cost-effectively.

In conclusion,1-(3-{(9H-fluoren)-9-ylmethoxycarbonylamino}-propionyl)-4-methyl-piperidine)-2-carboxylic acid (CAS No. 2171550802) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its combination of an Fmoc group, piperidine core, and fluorene moiety not only makes it a versatile intermediate but also positions it as a promising candidate for further exploration in drug discovery programs targeting various diseases.